Cas no 2193059-22-0 (1-(5-Amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine dihydrochloride)

• Product Name: 1-(5-Amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine dihydrochloride
• CAS No: 2193059-22-0
• MF: C₇H₁₆Cl₂N₆
• MW: 255.148138046265
• CID: 5154795
• PubChem ID: 136574829
• Update Time: 2025-05-21

1-(5-Amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine dihydrochloride
• 1-(5-amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine;dihydrochloride
• starbld0010267
• Z3072743133
• 1-(5-Amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine dihydrochloride

• Inchi： 1S/C7H14N6.2ClH/c8-5-1-3-13(4-2-5)7-10-6(9)11-12-7;;/h5H,1-4,8H2,(H3,9,10,11,12);2*1H
• InChI Key： AIFUSBHUDRYGMI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2=NNC(N)=N2)CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 166
• Topological Polar Surface Area: 96.8

Additional information on 1-(5-Amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine dihydrochloride

1-(5-Amino-1H-1,2,4-Triazol-3-yl)Piperidin-4-Amine Dihydrochloride: A Comprehensive Overview

The compound 1-(5-Amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine dihydrochloride (CAS No. 2193059-22-0) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine ring with a triazole moiety. The presence of the amino group on the triazole ring further enhances its chemical reactivity and potential applications in drug design.

Recent studies have highlighted the importance of heterocyclic compounds like this one in medicinal chemistry. The piperidine ring, a six-membered saturated ring with one nitrogen atom, is known for its versatility in forming various bioactive molecules. Similarly, the 1,2,4-triazole ring is a heterocyclic structure that is widely used in the synthesis of pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets.

The dihydrochloride salt form of this compound suggests that it has been optimized for solubility and stability. This is particularly important in drug delivery systems where solubility plays a critical role in bioavailability. The dihydrochloride salt form also indicates that the compound may have been subjected to rigorous purification processes to ensure its quality and consistency.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the piperidine ring followed by substitution or coupling reactions to introduce the triazole moiety. The presence of the amino group on the triazole ring allows for further functionalization, enabling researchers to explore various derivatives with enhanced biological activities.

Recent research has focused on the antimicrobial properties of this compound. Studies have shown that it exhibits potent activity against a range of bacterial and fungal pathogens. This makes it a promising candidate for the development of new antibiotics, especially in light of the growing resistance to conventional antimicrobial agents.

Beyond its antimicrobial properties, this compound has also shown potential in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory and antioxidant activities. These properties make it a versatile molecule with applications in treating conditions such as inflammation-related diseases and oxidative stress-associated disorders.

The structural flexibility of 1-(5-Amino-1H-1,2,4-triazol-3-yl)piperidin-4-amine dihydrochloride allows for further modifications to enhance its pharmacokinetic properties. Researchers are actively exploring ways to improve its bioavailability and reduce potential side effects through structural optimization.

In conclusion, CAS No. 2193059-22-0 represents a valuable addition to the arsenal of compounds being studied for their therapeutic potential. Its unique structure, combined with recent advancements in synthetic chemistry and pharmacology, positions it as a key player in future drug discovery efforts.